Cas no 1361677-33-9 (3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361677-33-9
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4966505
• Update Time: 2025-05-25

3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-4-9(13(17)11(16)5-8)7-3-10(15)12(1-2-18)19-6-7/h3-6H,1H2
• InChI Key： XDMCHUCTIRGXJX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CN=C(CC#N)C(=C1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 331.925559 g/mol
• Monoisotopic Mass: 329.928509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7
• Molecular Weight: 332.0

Additional information on 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile

Comprehensive Overview of 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361677-33-9)

The chemical compound 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361677-33-9) is a specialized organic molecule that has garnered significant interest in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridine backbone and trichlorophenyl substituents, exhibits properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a chlorinated phenyl group with a pyridine-acetonitrile moiety, offers versatility in applications ranging from material science to bioactive molecule development.

In recent years, the demand for halogenated pyridine derivatives like 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile has surged due to their role in designing advanced crop protection agents and pharmaceutical intermediates. Researchers are particularly intrigued by its potential in modulating biological pathways, given the electron-withdrawing effects of its chlorine atoms. This aligns with current trends in green chemistry, where efficient synthesis and minimal environmental impact are prioritized. The compound’s CAS No. 1361677-33-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

One of the most discussed topics surrounding 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile is its synthetic adaptability. The presence of multiple reactive sites—such as the cyano group and chlorine substituents—enables diverse functionalization, making it a cornerstone for constructing complex molecules. For instance, it serves as a precursor for heterocyclic compounds used in drug discovery, addressing modern challenges like antimicrobial resistance. Its structure-activity relationship (SAR) is also a focal point, with studies exploring how modifications influence efficacy in target applications.

From an industrial perspective, scalability and purity are critical for CAS No. 1361677-33-9. Manufacturers emphasize advanced purification techniques, such as crystallization and chromatography, to meet the stringent requirements of end-users. Analytical methods like HPLC and NMR are routinely employed to verify the compound’s integrity, ensuring consistency in research and production. This attention to detail resonates with the growing emphasis on quality control in chemical supply chains, a topic frequently queried in SEO-driven searches.

Environmental and regulatory considerations further shape the discourse around 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile. While not classified as hazardous under current guidelines, its handling requires adherence to GLP (Good Laboratory Practices) to mitigate risks. The compound’s biodegradability and ecotoxicological profile are under investigation, aligning with global initiatives like REACH and sustainable chemistry. Such themes are increasingly prominent in user queries, reflecting public interest in eco-friendly chemicals.

In conclusion, 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361677-33-9) represents a nexus of innovation in synthetic chemistry. Its multifaceted applications, coupled with rigorous research into its properties, position it as a compound of enduring significance. As industries and academia continue to explore its potential, this molecule will likely remain a staple in the toolkit of chemists addressing tomorrow’s scientific challenges.